1,1-Diethoxy-3-(4-ethylphenyl)propan-2-one

• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol
• IUPAC Name: 1,1-diethoxy-3-(4-ethylphenyl)propan-2-one
• InChI: InChI=1S/C15H22O3/c1-4-12-7-9-13(10-8-12)11-14(16)15(17-5-2)18-6-3/h7-10,15H,4-6,11H2,1-3H3
• InChI Key: WMCLLPUXCPKNBU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC(=O)C(OCC)OCC

Description

1,1-Diethoxy-3-(4-ethylphenyl)propan-2-one is a useful research compound. Its molecular formula is C15H22O3 and its molecular weight is 250.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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Under an argon atmosphere, to a solution of ethyl diethoxyacetate (1.80 mL, 10.1 mmol) in THF (20 mL) was added slowly a THF solution (42) of (4-ethylbenzyl)magnesium chloride prepared above at −78° C. After stirring at −78° C. for an hour, to this was added 20% aqueous solution of ammonium chloride (10 mL), and the product was extracted with ethyl acetate (×3). The organic layer was sequentially washed with water (×1) and saturated brine (×1), and dried over anhydrous sodium sulfate. After filtration, the mixture was concentrated under reduced pressure and the residue was purified by silica gel flash column chromatography (n-hexane/ethyl acetate=9/1) to give 1,1-diethoxy-3-(4-ethylphenyl)propan-2-one (43) as a colorless oily substance (1.29 g, 5.04 mmol, 50.6%).